Cas no 14290-34-7 (3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(2-methylphenyl)-5-[(2-methylphenyl)amino]-)

• Product Name: 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(2-methylphenyl)-5-[(2-methylphenyl)amino]-
• CAS No: 14290-34-7
• MF: C₁₆H₁₆N₄O
• MW: 280.324442863464
• CID: 180570
• PubChem ID: 305624
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(2-methylphenyl)-5-[(2-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(2-methylphenyl)-5-[(2-methylphenyl)amino]-
• 3-(2-methylanilino)-4-(2-methylphenyl)-1H-1,2,4-triazol-5-one
• NSC202655
• NSC-202655
• 14290-34-7
• DTXSID90308183

• Inchi： 1S/C16H16N4O/c1-11-7-3-5-9-13(11)17-15-18-19-16(21)20(15)14-10-6-4-8-12(14)2/h3-10H,1-2H3,(H,17,18)(H,19,21)
• InChI Key： AETRDVKOCZKLAR-UHFFFAOYSA-N
• SMILES： O=C1NN=C(NC2C=CC=CC=2C)N1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 280.13241115g/mol
• Monoisotopic Mass: 280.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56.7Ų